Cas no 111728-66-6 (4-(pyrrolidine-2-carbonylamino)butanoic acid)
111728-66-6 structure
Product Name:4-(pyrrolidine-2-carbonylamino)butanoic acid
CAS No:111728-66-6
MF:C9H16N2O3
MW:200.234942436218
CID:2607192
PubChem ID:61158210
Update Time:2025-04-21
4-(pyrrolidine-2-carbonylamino)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(pyrrolidine-2-carbonylamino)butanoic acid
- DTXSID20734133
- 4-(Prolylamino)butanoic acid
- 4-(pyrrolidine-2-carboxamido)butanoic acid
- SCHEMBL1705576
- 111728-66-6
-
- Inchi: 1S/C9H16N2O3/c12-8(13)4-2-6-11-9(14)7-3-1-5-10-7/h7,10H,1-6H2,(H,11,14)(H,12,13)
- InChI Key: DYPZTJVTQIANSG-UHFFFAOYSA-N
- SMILES: O=C(C1CCCN1)NCCCC(=O)O
Computed Properties
- Exact Mass: 200.11609238Da
- Monoisotopic Mass: 200.11609238Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.8
- Topological Polar Surface Area: 78.4Ų
4-(pyrrolidine-2-carbonylamino)butanoic acid Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
111728-66-6 (4-(pyrrolidine-2-carbonylamino)butanoic acid) Related Products
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